Cas no 65025-62-9 (2H,6H,10H-Benzo[1,2-b:3,4-b':5,6-b'']tripyran-2-one,11,12-dihydro-12-hydroxy-6,6,10,11-tetramethyl-4-phenyl-, (10S,11R,12S)- (9CI))

2H,6H,10H-Benzo[1,2-b:3,4-b':5,6-b'']tripyran-2-one,11,12-dihydro-12-hydroxy-6,6,10,11-tetramethyl-4-phenyl-, (10S,11R,12S)- (9CI) structure
65025-62-9 structure
Product Name:2H,6H,10H-Benzo[1,2-b:3,4-b':5,6-b'']tripyran-2-one,11,12-dihydro-12-hydroxy-6,6,10,11-tetramethyl-4-phenyl-, (10S,11R,12S)- (9CI)
CAS No:65025-62-9
MF:C25H24O5
MW:404.455067634583
CID:515320
PubChem ID:72978
Update Time:2025-04-19

2H,6H,10H-Benzo[1,2-b:3,4-b':5,6-b'']tripyran-2-one,11,12-dihydro-12-hydroxy-6,6,10,11-tetramethyl-4-phenyl-, (10S,11R,12S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H,6H,10H-Benzo[1,2-b:3,4-b':5,6-b'']tripyran-2-one,11,12-dihydro-12-hydroxy-6,6,10,11-tetramethyl-4-phenyl-, (10S,11R,12S)- (9CI)
    • soulattrolide
    • CHEMBL466773
    • (16S,17R,18S)-18-hydroxy-10,10,16,17-tetramethyl-6-phenyl-3,9,15-trioxatetracyclo[12.4.0.02,7.08,13]octadeca-1(14),2(7),5,8(13),11-pentaen-4-one
    • hydroxy-tetramethyl-phenyl-[?]one
    • (10s,11r,12s)-12-hydroxy-6,6,10,11-tetramethyl-4-phenyl-11,12-dihydro-2h,6h,10h-dipyrano[2,3-f:2',3'-h]chromen-2-one
    • BDBM50292362
    • 11,12-Dihydro-12-hydroxy-6,6,10,11-tetramethyl-4-phenyl-2,6,10-benzotripyran-2-one
    • 2H,6H,10H-Benzo(1,2-b:3,4-b':5,6-b'')tripyran-2-one, 11,12-dihydro-12-hydroxy-6,6,10,11-tetramethyl-4-phenyl-, (10alpha,11beta,12beta)-(-)-
    • 65025-62-9
    • CHEBI:66516
    • BXENDTPSKAICGV-RXSFTSLZSA-N
    • Q27135123
    • DTXSID60215355
    • (10alpha,11beta,12beta)-(-)-11,12-Dihydro-12-hydroxy-6,6,10,11-tetramethyl-4-phenyl-2H,6H,10H-benzo(1,2-b:3,4-b':5,6-b'')tripyran-2-one
    • (2S,3S,4S)-4-Hydroxy-2,3,10,10-tetramethyl-8-phenyl-2H-pyrano[6,5-f]2H-pyrano[6,5-h]chroman-6-one
    • Inchi: 1S/C25H24O5/c1-13-14(2)28-22-16-10-11-25(3,4)30-23(16)19-17(15-8-6-5-7-9-15)12-18(26)29-24(19)20(22)21(13)27/h5-14,21,27H,1-4H3/t13-,14-,21-/m0/s1
    • InChI Key: BXENDTPSKAICGV-RXSFTSLZSA-N
    • SMILES: O1C2C3C=CC(C)(C)OC=3C3C(C4C=CC=CC=4)=CC(=O)OC=3C=2[C@H]([C@@H](C)[C@@H]1C)O

Computed Properties

  • Exact Mass: 404.16242
  • Monoisotopic Mass: 404.162
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 1
  • Complexity: 749
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 65A^2
  • XLogP3: 4.1

Experimental Properties

  • Density: 1.249
  • Boiling Point: 564.7°C at 760 mmHg
  • Flash Point: 193.5°C
  • Refractive Index: 1.606
  • PSA: 64.99
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